N-[2-methyl-5-[[[3-(4-methyl-1-imidazolyl)-5-(trifluoromethyl)phenyl]-oxomethyl]amino]phenyl]-5-isoxazolecarboxamide

• Molecular Formula: C23H18F3N5O3
• Molecular Weight: 469.4 g/mol
• IUPAC Name: N-[2-methyl-5-[[3-(4-methylimidazol-1-yl)-5-(trifluoromethyl)benzoyl]amino]phenyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C23H18F3N5O3/c1-13-3-4-17(10-19(13)30-22(33)20-5-6-28-34-20)29-21(32)15-7-16(23(24,25)26)9-18(8-15)31-11-14(2)27-12-31/h3-12H,1-2H3,(H,29,32)(H,30,33)
• InChI Key: IYUFHBXMTTXZBE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=CC(=C2)N3C=C(N=C3)C)C(F)(F)F)NC(=O)C4=CC=NO4

Description

N-[2-methyl-5-[[[3-(4-methyl-1-imidazolyl)-5-(trifluoromethyl)phenyl]-oxomethyl]amino]phenyl]-5-isoxazolecarboxamide is a member of benzamides.

Scientific Research Applications

Gene Expression Modulation

A study by Płoszaj et al. (2016) explored the potential of 5-amino-3-methyl-4-isoxazolecarboxylic acid hydrazide (HIX), a synthetic isoxazole derivative, for anti-inflammatory drug development. The study demonstrated the modulation of autoimmune and inflammatory genes in human Caco-2 cultured cells, indicating the potential for clinical development as a disease-modifying agent in applications distinct from Leflunomide, another immuno-suppressive disease-modifying antirheumatic drug (Płoszaj et al., 2016).

Synthesis Processes

Wang Cong-zhan (2009) described the synthesis process of Nilotinib, an antitumor agent, involving reactions with various compounds including 5-bromo-3-(trifluoromethyl)phenylamine and 4-methyl-1H-imidazole. The synthesis of Nilotinib demonstrates the pharmaceutical applications of related chemical structures (Wang Cong-zhan, 2009).

Glycine Transporter Inhibition

Yamamoto et al. (2016) identified a compound structurally similar to the query chemical as a potent and orally available glycine transporter 1 (GlyT1) inhibitor. The compound showed promise in influencing central nervous system functions, highlighting the relevance of such compounds in neurological research (Yamamoto et al., 2016).

Anticonvulsant Properties

Lepage et al. (1992) studied N-aryl isoxazolecarboxamide and N-isoxazolylbenzamide compounds for their anticonvulsant action. The research contributes to understanding the therapeutic potential of isoxazole derivatives in treating convulsive disorders (Lepage et al., 1992).

Novel Amino Pyrazole Derivatives

Shah et al. (2018) synthesized novel amino pyrazole derivatives and evaluated their medicinal value, which could have implications for the development of new pharmaceutical compounds (Shah et al., 2018).